![molecular formula C8H7NO6 B1611470 4-Hydroxy-5-methoxy-2-nitrobenzoic acid CAS No. 140647-01-4](/img/structure/B1611470.png)
4-Hydroxy-5-methoxy-2-nitrobenzoic acid
Overview
Description
4-Hydroxy-5-methoxy-2-nitrobenzoic acid (HMNBA) is a naturally occurring organic compound belonging to the class of nitrobenzoic acids. It is a yellowish-white crystalline solid, soluble in water and alcohol. HMNBA is a versatile compound that has a wide range of applications in the scientific research and industrial fields. In scientific research, HMNBA has been used as a substrate for enzyme studies, as a probe for measuring the activity of enzymes, and as a biochemical reagent. In industry, HMNBA is used as a preservative, a food additive, and a dye.
Scientific Research Applications
Plant Chlorosis Studies
A derivative of 4-hydroxy-5-methoxy-2-nitrobenzoic acid, ethyl-4-methoxy-3-nitrobenzoate, was studied for its ability to induce chlorosis in plants. This compound caused white and yellow areas to appear in young plant tissues, significantly affecting the iron content and reducing pigment quantities (Dimmock, 1967).
Organic Chemistry and Synthesis
Research on O-alkylation of phenolic derivatives related to this compound revealed unexpected hydrolysis and transfer reactions, contributing to the understanding of organic synthesis mechanisms (Tran, Dickson, & Barker, 2013).
Coordination Chemistry
In coordination chemistry, derivatives of this compound were used to study the solid-state architecture of Co(II), Ni(II), and Zn(II) complexes. These studies provide insights into the geometries and coordination modes in metal complexes (D'angelo et al., 2011).
Chemical Synthesis and Reactions
Investigations into the Perkin cyclization of derivatives related to this compound have expanded the understanding of reaction mechanisms in chemical synthesis (Kowalewska & Kwiecień, 2008).
Mechanism of Action
Target of Action
It’s known that nitro compounds, like this one, are a very important class of nitrogen derivatives .
Mode of Action
Nitro compounds typically have a full positive charge on nitrogen and a half-negative charge on each oxygen . This polar character could influence the compound’s interaction with its targets.
Biochemical Pathways
Nitro compounds are known to be involved in various biochemical reactions .
Pharmacokinetics
The polar character of the nitro group in nitro compounds typically results in lower volatility and could potentially impact the bioavailability .
Result of Action
4-Hydroxy-5-methoxy-2-nitrobenzoic acid has been reported to have the effect of scavenging hydroxyl radicals and reactive oxygen species . It is used as an antioxidant in food and cosmetics . The compound also reacts with linoleic acid to form phenolic products with antioxidant activity .
Action Environment
The polar character of the nitro group in nitro compounds could potentially influence its interaction with the environment .
Biochemical Analysis
Cellular Effects
It has been suggested that it may have antioxidant properties
Molecular Mechanism
Nitro compounds can undergo various reactions, including direct substitution with nitric acid and displacement reactions with nitrite ions
Metabolic Pathways
Nitro compounds can be metabolized to dihydroxybenzoic acid by a mono-oxygenase
properties
IUPAC Name |
4-hydroxy-5-methoxy-2-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO6/c1-15-7-2-4(8(11)12)5(9(13)14)3-6(7)10/h2-3,10H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAPBNVDGGBJECM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)O)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70453468 | |
Record name | Benzoic acid, 4-hydroxy-5-methoxy-2-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70453468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
140647-01-4 | |
Record name | Benzoic acid, 4-hydroxy-5-methoxy-2-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70453468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.